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molecular formula C8H8BrClO B095930 1-(2-Bromoethoxy)-2-chlorobenzene CAS No. 18800-26-5

1-(2-Bromoethoxy)-2-chlorobenzene

Cat. No. B095930
CAS RN: 18800-26-5
M. Wt: 235.5 g/mol
InChI Key: ZDEJJQHQIOWTPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08129538B1

Procedure details

2-Chlorophenol was reacted with 1,2-dibromoethane according to the procedure described in Step 2A to yield the titled compound.
Name
2-Chlorophenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2-dibromoethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
titled compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[Br:9][CH2:10][CH2:11]Br>>[Br:9][CH2:10][CH2:11][O:8][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[Cl:1]

Inputs

Step One
Name
2-Chlorophenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=CC=C1)O
Name
1,2-dibromoethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCBr

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
titled compound
Type
product
Smiles
BrCCOC1=C(C=CC=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.